Cas no 91-18-9 (Pteridine)

• Product Name: Pteridine
• CAS No: 91-18-9
• MF: C₆H₄N₄
• MW: 132.122759819031
• CID: 805120
• PubChem ID: 1043
• Update Time: 2025-04-19

Pteridine Chemical and Physical Properties

Names and Identifiers

• Pteridine
• 1,3,5,8-Tetraazanaphthalene
• 1,3,5,8-Tetraaza-naphthalin
• Azinepurine
• Pteridene
• Pyrazino[2,3-d]pyrimidine
• Pyrimido(4,5-b)pyrazine
• NSC268562
• Pyrazino(2,3-d)pyrimidine
• FT-0685162
• UNII-6EZF26XQ81
• CHEBI:27601
• pteridine-ring
• Q414021
• 91-18-9
• NSC 268562
• C07581
• AKOS006305842
• NSC-268562
• DTXSID60238347
• CS-0362609
• PTERIDINE [MI]
• InChI=1/C6H4N4/c1-2-9-6-5(8-1)3-7-4-10-6/h1-4
• SCHEMBL7626
• Pyrimido[4,5-b]pyrazine
• 6EZF26XQ81
• Pteridine (6CI,7CI,8CI,9CI)
• AMY15887
• Pteridines
• 1,5,8-Tetraazanaphthalene
• NS00120786

• MDL： MFCD11109361
• Inchi： 1S/C6H4N4/c1-2-9-6-5(8-1)3-7-4-10-6/h1-4H
• InChI Key： CPNGPNLZQNNVQM-UHFFFAOYSA-N
• SMILES： N1C=CN=C2C=1C=NC=N2

Computed Properties

• Exact Mass: 132.04400
• Monoisotopic Mass: 132.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.3363 (rough estimate)
• Melting Point: 138-138.5°
• Boiling Point: 234.02°C (rough estimate)
• Refractive Index: 1.7000 (estimate)
• PSA: 51.56000
• LogP: 0.41980
• pka: 4.05(at 20℃)